Cas no 494762-76-4 (N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• CAS No: 494762-76-4
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• MDL: MFCD00409890
• CID: 1521583
• Update Time: 2025-06-12

N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• SBB062231
• AC1NOXEF
• ARONIS27086
• STL257094
• ZINC02565369
• AKOS005109571
• MCULE-9477199862
• N-(4-hydroxyphenyl)(5-methyl-3-phenylisoxazol-4-yl)carboxamide
• N-(4-hydroxyphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide
• SBB062231; AC1NOXEF; ARONIS27086; STL257094; ZINC02565369; AKOS005109571; MCULE-9477199862; N-(4-hydroxyphenyl)(5-methyl-3-phenylisoxazol-4-yl)carboxamide; N-(4-hydroxyphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide;

• MDL： MFCD00409890
• Inchi： 1S/C17H14N2O3/c1-11-15(16(19-22-11)12-5-3-2-4-6-12)17(21)18-13-7-9-14(20)10-8-13/h2-10,20H,1H3,(H,18,21)
• InChI Key： UNFOWFJELXQCHB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2C=CC(=CC=2)O)=O)C(C2C=CC=CC=2)=N1

Additional information on N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide

Comprehensive Overview of N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide (CAS No. 494762-76-4)

N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide (CAS No. 494762-76-4) is a specialized organic compound belonging to the oxazole carboxamide family. Its unique molecular structure, featuring a hydroxyphenyl group and a phenyl-substituted oxazole core, has garnered significant attention in pharmaceutical and material science research. This compound is often investigated for its potential bioactive properties, including applications in enzyme inhibition and molecular signaling pathways.

Recent studies highlight the growing interest in oxazole derivatives due to their versatility in drug discovery. Researchers are exploring N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide as a potential scaffold for designing targeted therapies, particularly in areas like anti-inflammatory and antioxidant applications. Its CAS No. 494762-76-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The compound’s synthesis involves multi-step organic reactions, with emphasis on regioselective functionalization of the oxazole ring. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for verifying its purity and structural integrity. Given the rise of AI-driven drug design, this molecule is also being studied in silico for structure-activity relationships (SAR).

In material science, N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide is explored for its photophysical properties, potentially useful in organic electronics and sensor technologies. Its hydroxyphenyl moiety enables further derivatization, making it a candidate for functional materials. Industry professionals often query about its solubility and thermal stability, key factors for practical applications.

Environmental and safety profiles of CAS No. 494762-76-4 are rigorously evaluated to meet regulatory standards. While not classified as hazardous, proper handling protocols are recommended. The compound’s green chemistry potential, such as biodegradable intermediates, aligns with sustainable research trends.

In summary, N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide represents a promising candidate for interdisciplinary research. Its dual relevance in pharmaceuticals and advanced materials ensures continued exploration, driven by innovations in synthetic methodologies and computational modeling.